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Compound of Interest

Compound Name: TG 41

Cat. No.: B1682782 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of the

compound TG 41, also known as 9-ING-41 or Elraglusib. Adherence to these guidelines is

crucial for maintaining the compound's integrity and ensuring accurate and reproducible

experimental results.

Compound Information
TG 41 (9-ING-41/Elraglusib) is a maleimide-based, ATP-competitive, and selective small

molecule inhibitor of glycogen synthase kinase-3β (GSK-3β)[1][2][3][4]. It has demonstrated

broad-spectrum preclinical antitumor activity and is currently under investigation in clinical trials

for various cancers[3]. Inhibition of GSK-3β by 9-ING-41 leads to the downregulation of

oncogenic pathways, resulting in cell cycle arrest, autophagy, and apoptosis in cancer cells.

Data Presentation: Solubility and Storage
Quantitative data for the solubility and storage of 9-ING-41 are summarized in the tables below

for easy reference and comparison.

Table 1: Solubility of 9-ING-41
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Special Conditions

DMSO 97 239.89
Sonication is

recommended.

DMSO 81 200.32

Use fresh, moisture-

absorbing DMSO as it

can reduce solubility.

DMSO 250 618.28

To increase solubility,

heat the tube to 37°C

and sonicate.

DMF 2 - -

Ethanol Insoluble - -

PBS (pH 7.2) Insoluble - -

Table 2: Storage Conditions for 9-ING-41
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Form
Storage
Temperature (°C)

Duration Notes

Powder -20 ≥ 4 years
Stable for at least 4

years.

Powder -20 3 years ---

In Solvent (DMSO) -80 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.

In Solvent (DMSO) -80 2 years Use within 2 years.

In Solvent (DMSO) -20 1 year Use within 1 year.

In Solvent (DMSO) -80 6 months

Store in separate

packages to avoid

repeated freezing and

thawing.

In Solvent (DMSO) -20 1 month

Store in separate

packages to avoid

repeated freezing and

thawing.

In Solvent (DMSO) 4 > 1 week For frequent use.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
Materials:

9-ING-41 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes
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Vortex mixer

Sonicator (optional, but recommended)

Calibrated pipettes

Procedure:

Calculate the required mass of 9-ING-41:

The molecular weight of 9-ING-41 is 404.35 g/mol .

To prepare 1 mL of a 10 mM stock solution, weigh out 4.04 mg of 9-ING-41 powder.

Dissolution:

Aseptically add the weighed 9-ING-41 powder to a sterile polypropylene tube.

Add the calculated volume of anhydrous DMSO (e.g., 1 mL for 4.04 mg).

Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the tube for 5-10 minutes. Gentle

warming to 37°C can also aid in solubilization.

Verification of Dissolution:

Visually inspect the solution to ensure it is clear and free of any particulate matter.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for shorter-

term storage (up to 1 year).
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Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
Materials:

10 mM 9-ING-41 stock solution in DMSO

Pre-warmed (37°C) cell culture medium or appropriate buffer (e.g., PBS)

Procedure:

Determine the final desired concentration of 9-ING-41 for your experiment (e.g., 1 µM).

Perform a serial dilution:

It is recommended to perform a serial dilution of the stock solution to achieve the final

working concentration. Direct dilution of a highly concentrated DMSO stock into an

aqueous medium can sometimes cause precipitation of the compound.

For a final concentration of 1 µM in 2 mL of cell culture medium, you can first dilute the 10

mM stock solution 1:10 in DMSO to create a 1 mM intermediate solution. Then, add 2 µL

of the 1 mM solution to the 2 mL of cell culture medium.

Mixing:

Gently mix the working solution by pipetting up and down or by gentle inversion. Avoid

vigorous vortexing, which can be detrimental to cells.

Solvent Control:

It is critical to include a vehicle control in your experiments. This control should contain the

same final concentration of DMSO as the highest concentration of 9-ING-41 used, to

account for any potential effects of the solvent on the cells. For normal mice, the DMSO

concentration should be below 10%, while for nude or transgenic mice, it should be below

2%.

Mandatory Visualization
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The following diagrams illustrate the mechanism of action of 9-ING-41 and a general

experimental workflow.
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Caption: Mechanism of action of 9-ING-41 (TG 41).
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Caption: General experimental workflow for 9-ING-41.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. apexbt.com [apexbt.com]

3. Elraglusib (formerly 9-ING-41) possesses potent anti-lymphoma properties which cannot
be attributed to GSK3 inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]

4. glpbio.com [glpbio.com]

To cite this document: BenchChem. [Application Notes and Protocols for TG 41 (9-ING-
41/Elraglusib)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682782#how-to-dissolve-and-store-tg-41-
compound]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1682782?utm_src=pdf-body-img
https://www.benchchem.com/product/b1682782?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/9-ing-41.html
https://www.apexbt.com/9-ing-41-ba2793.html
https://pubmed.ncbi.nlm.nih.gov/37316860/
https://pubmed.ncbi.nlm.nih.gov/37316860/
https://www.glpbio.com/9-ing-41.html
https://www.benchchem.com/product/b1682782#how-to-dissolve-and-store-tg-41-compound
https://www.benchchem.com/product/b1682782#how-to-dissolve-and-store-tg-41-compound
https://www.benchchem.com/product/b1682782#how-to-dissolve-and-store-tg-41-compound
https://www.benchchem.com/product/b1682782#how-to-dissolve-and-store-tg-41-compound
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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